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Compound of Interest

Compound Name:
3-Chloro-2,6-difluorobenzoyl

chloride

CAS No.: 261762-43-0

Cat. No.: B1586150

Get Quote

3-Chloro-2,6-difluorobenzoyl chloride is a highly reactive acyl chloride, a class of

compounds indispensable in modern organic synthesis, particularly within pharmaceutical and

agrochemical research. Its utility lies in its ability to readily introduce the 3-chloro-2,6-

difluorobenzoyl moiety into a target molecule. However, the very reactivity that makes it a

valuable synthetic building block also presents significant safety challenges. This guide,

intended for researchers, chemists, and drug development professionals, moves beyond a

standard Safety Data Sheet (SDS) to provide a deeper, functional understanding of the

hazards associated with this chemical. As a senior application scientist, the goal is not merely

to list precautions but to explain the chemical principles behind them, enabling a proactive and

informed approach to safety. This document is structured to build a comprehensive safety

protocol, from understanding the inherent hazards to implementing robust handling, storage,

and emergency procedures.

Section 1: Core Hazard Analysis and Risk Profile
A thorough understanding of a chemical's intrinsic properties is the foundation of safe

laboratory practice. For 3-Chloro-2,6-difluorobenzoyl chloride, the primary risks stem from
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its extreme corrosivity and violent reactivity with water.

Globally Harmonized System (GHS) Classification
The GHS provides a universal framework for hazard communication. The classifications for 3-
Chloro-2,6-difluorobenzoyl chloride are summarized below, indicating the severity and

nature of the risks.

Hazard Class Hazard Code Description

Skin Corrosion/Irritation H314
Causes severe skin burns and

eye damage.[1][2][3][4]

Serious Eye Damage H318
Causes serious eye damage.

[1][2][4]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[1]

The signal word associated with these classifications is "Danger," reflecting the potential for

severe and immediate harm upon exposure.[1][2]

The Chemistry Behind the Hazards
Extreme Corrosivity: Acyl chlorides are highly electrophilic. When 3-Chloro-2,6-
difluorobenzoyl chloride comes into contact with nucleophiles, such as the water present

in human tissue (skin, eyes, mucous membranes), it undergoes rapid hydrolysis. This

reaction generates hydrochloric acid (HCl) and 3-chloro-2,6-difluorobenzoic acid as

byproducts directly on the tissue surface. The immediate and severe burns are a direct result

of this chemical reaction.[5] Symptoms of skin contact can include blistering and progressive

ulceration if not treated immediately, while eye contact can lead to corneal burns and

permanent damage.[5]

Violent Water Reactivity: The most critical characteristic of this compound is its violent

reaction with water.[1][3] This is not a gentle dissolution but a rapid, exothermic hydrolysis.

The reaction generates significant heat and releases corrosive gases, namely hydrogen

chloride (HCl) and potentially hydrogen fluoride (HF) under certain conditions.[1] In a sealed
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or poorly ventilated container, the pressure from the evolved gas can lead to a risk of

explosion.[1] This reactivity dictates stringent moisture-free handling and storage conditions.

Respiratory and Lachrymatory Effects: Inhalation of vapors or mists is highly dangerous. The

material is destructive to the tissues of the mucous membranes and the upper respiratory

tract.[1] Symptoms include a burning sensation, coughing, wheezing, and shortness of

breath.[5] It is also classified as a lachrymator, a substance that causes tearing, further

complicating any accidental exposure by impairing vision.[1][6]

Physical and Chemical Data
Property Value Source

CAS Number 261762-43-0 [2][7][8]

Molecular Formula C₇H₂Cl₂F₂O [7]

Molecular Weight 211.00 g/mol [9][10]

Physical State Solid or Liquid [1][3]

Appearance Colorless to Yellow [9][11]

Note: The physical state can vary; it is crucial to consult the supplier-specific SDS upon receipt.

Section 2: Proactive Safety Protocols: Handling and
Storage
Preventing exposure is the primary goal. This requires a combination of engineering controls,

appropriate personal protective equipment (PPE), and meticulous handling procedures.

Engineering Controls: The First Line of Defense
Personal protective equipment should never be the sole means of protection. The laboratory

environment must be engineered for safety.

Chemical Fume Hood: All work with 3-Chloro-2,6-difluorobenzoyl chloride must be

conducted in a properly functioning chemical fume hood to contain vapors and protect the

user from inhalation.[3]
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Emergency Stations: An emergency eye wash fountain and a safety shower must be

immediately accessible in the vicinity of any potential exposure.[1] Their location should be

clearly marked and unobstructed.

Personal Protective Equipment (PPE) Selection Protocol
The selection of PPE is not a one-size-fits-all approach. It must be based on a risk assessment

of the specific procedure being performed.

PPE Selection for 3-Chloro-2,6-difluorobenzoyl chloride

Task Assessment

Eye/Face Protection
- Chemical Safety Goggles (ANSI Z87.1)

- Full-face shield

Mandatory

Hand Protection
- Chemically resistant gloves (e.g., Butyl rubber, Viton)

- Double gloving recommended

Mandatory

Body Protection
- Flame-retardant lab coat
- Chemical-resistant apron

Mandatory

Respiratory Protection
- Required if potential for vapor/aerosol generation exists

- Use NIOSH-approved respirator with appropriate cartridges

Risk-based

Click to download full resolution via product page

Caption: PPE selection workflow for handling 3-Chloro-2,6-difluorobenzoyl chloride.

Standard Operating Procedure (SOP) for Safe Handling
Preparation: Before handling, ensure all engineering controls are functional. Clear the fume

hood of all unnecessary items. Have spill cleanup materials and quenching solutions readily

available.

Don PPE: Put on all required PPE as determined by the workflow above. Ensure gloves are

inspected for any defects before use.

Inert Atmosphere: Due to its moisture sensitivity, handle the chemical under an inert

atmosphere (e.g., nitrogen or argon) whenever possible.[3] This prevents degradation of the

material and the formation of corrosive byproducts.
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Dispensing: Use a syringe or cannula for liquid transfers under an inert atmosphere. If it is a

solid, conduct transfers in a glove box or under a positive flow of inert gas. Avoid creating

dust.[6]

Reaction Setup: Add the acyl chloride slowly to the reaction mixture. Be aware that the

reaction may be exothermic. Ensure adequate cooling is in place.

Post-Handling: Tightly close the container immediately after use.[1] Decontaminate any

surfaces that may have come into contact with the chemical.

Hygiene: Do not eat, drink, or smoke in the work area.[1] Always wash hands thoroughly with

soap and water after handling the product, even if gloves were worn.[1]

Storage Integrity
Conditions: Store in a dry, cool, and well-ventilated area.[1] The storage area should be

designated for corrosive materials.

Container: Keep the container tightly closed to prevent moisture ingress.[1][3] It is often

stored under an inert gas.[1]

Incompatibilities: Store away from incompatible materials, particularly water, bases, strong

oxidizing agents, and alcohols.[1][3]

Security: The storage area should be locked to restrict access to authorized personnel only.

[1][2]

Section 3: Emergency Response and First Aid
Even with meticulous planning, accidents can happen. A clear and practiced emergency plan is

vital.

Accidental Release Measures
Evacuation: Evacuate all non-essential personnel from the immediate area.[1]

Ventilation: Ensure the area is well-ventilated, but do not expose the spill to additional

moisture.
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Containment: Stop the leak if it is safe to do so.[1] For small spills, absorb with a dry, inert

chemical absorbent (e.g., sand or vermiculite). Do not use combustible materials.[1]

Collection: Carefully sweep or shovel the absorbed material into an appropriate, labeled

container for disposal.[1]

Cleanup: Ventilate the area and clean the spill site.

Do NOT use water: Never use water to clean up a spill, as it will cause a violent reaction.[3]

First-Aid Protocol
Immediate action is critical to minimizing injury. The following diagram outlines the essential

first steps.

Emergency First Aid for Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. Get immediate medical attention.

1. Immediately remove all contaminated clothing.
2. Flush skin with plenty of water for at least 15 minutes.

3. Get immediate medical attention.

1. Immediately flush eyes with water for at least 15 minutes, lifting eyelids.
2. Remove contact lenses if possible.
3. Get immediate medical attention.

1. Rinse mouth with water.
2. Do NOT induce vomiting.

3. Get immediate medical attention.

Click to download full resolution via product page

Caption: Emergency first-aid response flowchart for various exposure routes.

For all exposures, it is critical to show the Safety Data Sheet to the attending medical

personnel.[3]
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Fire-Fighting Protocol
Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, or dry powder.[1]

Unsuitable Media:DO NOT USE WATER.[3] The violent reaction will exacerbate the

situation.

Hazardous Decomposition Products: Fire will produce toxic and corrosive gases, including

carbon oxides, hydrogen chloride, and hydrogen fluoride.[1]

Protective Equipment: Firefighters must wear gas-tight, chemically protective clothing in

combination with a self-contained breathing apparatus (SCBA).[1]

Procedure: If possible and safe, cool exposed containers with a water spray or fog to prevent

pressure buildup and explosion, but avoid direct contact of water with the chemical itself.[1]

Section 4: Toxicological and Ecological Profile
Toxicological Summary: The primary toxicological effect is severe corrosion.[1] It is

destructive to all tissues upon contact.[1] There is currently no data to classify it as a

carcinogen, mutagen, or reproductive toxin.[1]

Ecological Information: Data on the environmental impact is limited. However, due to its

reactivity with water and corrosive nature, it should not be released into the environment.[1]

[3] Any release should be reported to the relevant authorities.[1]

Section 5: Disposal Considerations
Waste disposal must be handled with the same care as the active chemical.

Waste Material: Unused material and residues are considered hazardous waste. Disposal

must be carried out by a licensed waste disposal company in accordance with all local,

regional, and national regulations.[1][12]

Contaminated Containers: Do not mix with other waste. Handle uncleaned containers as you

would the product itself.[12]
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Conclusion
3-Chloro-2,6-difluorobenzoyl chloride is a potent and valuable reagent, but its safe use is

non-negotiable. The hazards it presents—severe corrosivity, violent water reactivity, and

respiratory irritation—are significant but manageable. The key to safety lies not just in following

rules, but in understanding the chemical principles that underpin them. By integrating robust

engineering controls, meticulous handling protocols, and a well-rehearsed emergency plan,

researchers can confidently and safely leverage the synthetic power of this important chemical

intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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